Cas no 7442-07-1 (6-Amino-3H-1,3-benzothiazole-2-thione)

• Product Name: 6-Amino-3H-1,3-benzothiazole-2-thione
• CAS No: 7442-07-1
• MF: C₇H₆N₂S₂
• MW: 182.265938282013
• MDL: MFCD00059164
• CID: 570177
• PubChem ID: 24868576
• Update Time: 2025-06-11

6-Amino-3H-1,3-benzothiazole-2-thione Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolethione,6-amino-
• 6-Amino-2-mercaptobenzothiazole
• 6-Amino-1,3-benzothiazole-2-thiol
• 6-amino-3H-1,3-benzothiazole-2-thione
• 6-Amino-2-benzothiazolethiol
• 2(3H)-Benzothiazolethione, 6-amino-
• 2-BENZOTHIAZOLETHIOL, 6-AMINO-
• Benzothiazole, 6-amino-2-mercapto-
• Benzothiazole, 2-mercapto-6-amino-
• 6-Aminobenzothiazole-2-thiol
• 6-AMINO-2-BENZOTHIAZOLE-THIOL
• 6-AMINOBENZO[D]THIAZOLE-2-THIOL
• MLS002638030
• IDPNFKLUBIKHSW-UHFFFAOYSA-N
• WLN: T56 BN DSJ CSH GZ
• 6-aminobenzthiazol-2-thiol
• 6-aminobenz
• 6-amino-benzothiazol-2-thiol
• NSC-7916
• 6-amino-2-mercapto-benzothiazole
• 6-aminobenzo[d]thiazole-2(3H)-thione
• SCHEMBL16700823
• AB02354
• HMS3078F19
• DTXSID0064703
• EINECS 231-184-2
• Oprea1_252897
• 6-Amino-2-mercaptobenzothiazole, 97%
• NSC-45347
• BIDD:GT0746
• A922931
• AS-60585
• FT-0620909
• SMR000057954
• AKOS002358657
• 6-aminobenzothiazol-2-thiol
• NSC7916
• AKOS000266332
• 7442-07-1
• CS-0147957
• CHEMBL1718794
• F3284-7445
• W-200061
• USAF XR-30
• MFCD00227499
• EN300-98418
• NSC 45347
• MFCD00059164
• NSC 7916
• 6-Amino-1,3-benzothiazole-2-thiol #
• InChI=1/C7H6N2S2/c8-4-1-2-5-6(3-4)11-7(10)9-5/h1-3H,8H2,(H,9,10
• SCHEMBL544757
• GEO-00151
• 6-AMINO-3H-BENZOTHIAZOLE-2-THIONE
• A0682
• NS00047423
• NSC45347
• ALBB-019239
• STK858658
• DB-055877
• 6-Amino-3H-1,3-benzothiazole-2-thione

• MDL： MFCD00059164
• Inchi： 1S/C7H6N2S2/c8-4-1-2-5-6(3-4)11-7(10)9-5/h1-3H,8H2,(H,9,10)
• InChI Key： IDPNFKLUBIKHSW-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC(=CC1=2)N)=S

Computed Properties

• Exact Mass: 181.99700
• Monoisotopic Mass: 181.99724055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 95.4

Experimental Properties

• Color/Form: Not available
• Density: 1.3330 (rough estimate)
• Melting Point: 267-272 °C (lit.)
• Boiling Point: 267-272°C
• Refractive Index: 1.5500 (estimate)
• PSA: 105.95000
• LogP: 2.74840
• Solubility: Not available

6-Amino-3H-1,3-benzothiazole-2-thione Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• RTECS：DL6488000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 6-Amino-3H-1,3-benzothiazole-2-thione

6-Amino-3H-1,3-benzothiazole-2-thione (CAS No. 7442-07-1): A Comprehensive Overview

6-Amino-3H-1,3-benzothiazole-2-thione (CAS No. 7442-07-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 6-amino-2-thioxo-1,3-benzothiazol-3(2H)-one, is a derivative of benzothiazole and has been extensively studied for its potential applications in drug development and therapeutic interventions.

The benzothiazole scaffold is a well-known heterocyclic structure that exhibits a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties. The introduction of an amino group at the 6-position and a thione group at the 2-position in the 6-Amino-3H-1,3-benzothiazole-2-thione molecule further enhances its pharmacological profile, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 6-Amino-3H-1,3-benzothiazole-2-thione in the treatment of neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. These findings suggest that 6-Amino-3H-1,3-benzothiazole-2-thione could be a valuable lead compound for the development of new drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 6-Amino-3H-1,3-benzothiazole-2-thione has shown promise in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound selectively inhibits the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis. These results indicate that 6-Amino-3H-1,3-benzothiazole-2-thione may have potential as an anticancer agent.

The structural features of 6-Amino-3H-1,3-benzothiazole-2-thione also make it an attractive candidate for drug design and optimization. The presence of the amino group allows for easy functionalization and derivatization, enabling chemists to explore a wide range of structural modifications to enhance its pharmacological properties. For example, substituting different functional groups at the 6-position can significantly alter the compound's solubility, stability, and bioavailability.

Furthermore, 6-Amino-3H-1,3-benzothiazole-2-thione has been evaluated for its antimicrobial activity against various pathogens. Studies have shown that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This property makes it a potential candidate for developing new antibiotics to combat multidrug-resistant bacterial infections.

The synthesis of 6-Amino-3H-1,3-benzothiazole-2-thione is well-documented in the literature. A common synthetic route involves the condensation of 2-aminothiophenol with carbon disulfide followed by cyclization with an appropriate amine. This method provides a straightforward and efficient way to produce the compound on both laboratory and industrial scales.

In conclusion, 6-Amino-3H-1,3-benzothiazole-2-thione (CAS No. 7442-07-1) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, 6-Amino-3H-1,3-benzothiazole-2-thione is poised to play a significant role in advancing medical treatments for various diseases.